Cas no 90016-89-0 (4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro-)
90016-89-0 structure
Product Name:4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro-
CAS No:90016-89-0
MF:C12H11N3O
MW:213.235242128372
CID:796415
PubChem ID:136275398
Update Time:2025-04-19
4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro-
- 1-ethyl-2,3-dihydropyridazino[4,5-b]indol-4-one
- 1-ethyl-3,5-dihydropyridazino[4,5-b]indol-4-one
- 1-Ethyl-2,3-dihydro-4H-pyridazino[4,5-b]indol-4-one
- DTXSID10520789
- 1-Ethyl-3H-pyridazino[4,5-b]indol-4(5H)-one
- 90016-89-0
-
- Inchi: 1S/C12H11N3O/c1-2-8-10-7-5-3-4-6-9(7)13-11(10)12(16)15-14-8/h3-6,13H,2H2,1H3,(H,15,16)
- InChI Key: XZGLODGXHJBVSJ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C(CC)=NN1)C1C=CC=CC=1N2
Computed Properties
- Exact Mass: 213.090211983g/mol
- Monoisotopic Mass: 213.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.2Ų
4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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